Cas no 519046-56-1 (1-(1-adamantylmethyl)-3-amino-urea)

• Product Name: 1-(1-adamantylmethyl)-3-amino-urea
• CAS No: 519046-56-1
• MF: C₁₂H₂₁N₃O
• MW: 223.31
• CID: 5111567
• Update Time: 2026-03-03

1-(1-adamantylmethyl)-3-amino-urea Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-ylmethyl)hydrazinecarboxamide
• 1-(1-adamantylmethyl)-3-amino-urea

• Inchi： 1S/C12H21N3O/c13-15-11(16)14-7-12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-7,13H2,(H2,14,15,16)
• InChI Key： IINNCCNNLCKKGZ-UHFFFAOYSA-N
• SMILES： N(C(NCC12CC3CC(CC(C3)C1)C2)=O)N

Additional information on 1-(1-adamantylmethyl)-3-amino-urea

Professional Introduction to Compound with CAS No. 519046-56-1 and Product Name: 1-(1-adamantylmethyl)-3-amino-urea

1-(1-adamantylmethyl)-3-amino-urea, identified by its CAS number 519046-56-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an adamantylmethyl group, contribute to its distinct chemical properties and make it a subject of interest for further investigation.

The adamantylmethyl moiety, characterized by its rigid and stable structure, enhances the lipophilicity and metabolic stability of the compound. This structural attribute is particularly valuable in drug design, as it can improve the bioavailability and pharmacokinetic profiles of pharmaceutical agents. In recent years, there has been a growing interest in incorporating adamantane-based structures into drug molecules due to their ability to enhance binding affinity and resistance to enzymatic degradation. The incorporation of this group into 1-(1-adamantylmethyl)-3-amino-urea suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

1-(1-adamantylmethyl)-3-amino-urea has been studied for its potential role in modulating biological processes, particularly in the context of enzyme inhibition and receptor binding. The amino group at the 3-position provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities. Researchers have explored its interactions with enzymes such as kinases and proteases, which are key targets in the treatment of inflammatory diseases, cancer, and infectious disorders. The rigid adamantyl core helps to stabilize the compound's conformation, ensuring optimal interactions with biological targets.

Recent studies have highlighted the compound's potential in preclinical models as a lead candidate for drug development. The adamantylmethyl group's ability to enhance binding affinity has been observed in several experimental settings, demonstrating its utility in designing molecules with improved pharmacological properties. For instance, research has shown that derivatives of this compound exhibit promising activity against certain kinases involved in cancer progression. The structural rigidity provided by the adamantane moiety helps to maintain optimal orientation during binding, leading to enhanced efficacy.

The synthesis of 1-(1-adamantylmethyl)-3-amino-urea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex adamantane-based core. These synthetic strategies are critical in achieving the desired molecular architecture while maintaining functional group integrity.

In addition to its pharmacological potential, 1-(1-adamantylmethyl)-3-amino-urea has been investigated for its role in material science applications. The unique structural properties of this compound make it suitable for use in polymer chemistry and nanotechnology. Researchers have explored its incorporation into polymeric matrices to enhance material stability and mechanical properties. The rigid adamantane core contributes to increased thermal stability and resistance to degradation, making it a valuable component in advanced materials.

The chemical behavior of 1-(1-adamantylmethyl)-3-amino-urea has been extensively studied through spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analytical methods provide insights into the compound's molecular structure, dynamics, and interactions with other molecules. Detailed structural analysis has been crucial in understanding how modifications at different positions can influence biological activity and pharmacokinetic properties.

The future prospects of 1-(1-adamantylmethyl)-3-amino-urea are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in designing next-generation derivatives with enhanced therapeutic efficacy. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion,1-(1-adamantylmethyl)-3-amino-urea (CAS No. 519046-56-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The incorporation of the adamantylmethyl group enhances its bioactivity and pharmacokinetic properties, making it a valuable candidate for drug development. Further research is warranted to fully exploit its potential in treating various diseases and improving material science technologies.